Cas no 2172272-77-2 (6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid)

• Product Name: 6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid
• CAS No: 2172272-77-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6615451
• PubChem ID: 165811000
• Update Time: 2025-10-29

6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid
• 2172272-77-2
• 6-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}formamido)-4-methylhexanoic acid
• EN300-1509964

• Inchi： 1S/C28H34N2O5/c1-19(11-12-25(31)32)13-16-29-26(33)28(14-6-15-28)18-30-27(34)35-17-24-22-9-4-2-7-20(22)21-8-3-5-10-23(21)24/h2-5,7-10,19,24H,6,11-18H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： XKZGDLHTCNCMOK-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NCCC(C)CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid

6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid (CAS No. 2172272-77-2): A Comprehensive Overview

6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid (CAS No. 2172272-77-2) is a specialized organic compound that has garnered significant attention in the fields of peptide synthesis, medicinal chemistry, and bioconjugation. This compound, often abbreviated as Fmoc-protected cyclobutyl amino acid derivative, is widely utilized as a building block in the synthesis of complex peptides and biomolecules. Its unique structure, featuring a cyclobutyl ring and an Fmoc-protected amino group, makes it a valuable tool for researchers in drug discovery and material science.

The chemical structure of 6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid includes a fluorenylmethyloxycarbonyl (Fmoc) group, which serves as a protective moiety for the amino functionality during solid-phase peptide synthesis (SPPS). This feature is particularly advantageous in peptide chemistry, as the Fmoc group can be selectively removed under mild basic conditions, minimizing side reactions. The presence of a cyclobutyl ring in the molecule also introduces conformational constraints, which can enhance the biological activity and stability of the resulting peptides.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in biopharmaceuticals and therapeutic peptides. Researchers are increasingly exploring the use of 6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid to develop novel peptide-based drugs targeting conditions such as cancer, metabolic disorders, and infectious diseases. Its compatibility with automated peptide synthesizers and high-throughput screening platforms further enhances its utility in modern drug discovery pipelines.

From a synthetic chemistry perspective, 6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid is typically prepared through multi-step organic reactions, including amide coupling and Fmoc protection. The compound's high purity and consistent quality are critical for ensuring reproducible results in downstream applications. Manufacturers and suppliers often provide analytical data, such as HPLC chromatograms and mass spectrometry (MS) profiles, to verify the identity and purity of the product.

The growing interest in peptide therapeutics and bioconjugation techniques has positioned 6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid as a key reagent in the toolkit of chemical biologists and pharmaceutical researchers. Its applications extend beyond drug development to include diagnostic probes, imaging agents, and biomaterials. For instance, the compound can be conjugated to fluorescent dyes or nanoparticles to create targeted imaging probes for cancer detection and cellular tracking.

In the context of market trends, the global demand for specialty amino acids and peptide synthesis reagents is projected to grow steadily, fueled by increasing investments in biotechnology and personalized medicine. Companies specializing in fine chemicals and custom synthesis are expanding their portfolios to include high-value compounds like 6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid, catering to the needs of academic and industrial researchers.

For researchers seeking to purchase 6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Key considerations include batch-to-batch consistency, documentation (e.g., certificates of analysis), and storage conditions to ensure the compound's stability over time. Additionally, researchers should verify the compatibility of this reagent with their specific synthetic protocols and instrumentation.

In summary, 6-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}formamido)-4-methylhexanoic acid (CAS No. 2172272-77-2) is a versatile and valuable compound in the realm of peptide chemistry and drug discovery. Its unique structural features, combined with its broad applicability, make it an indispensable tool for scientists working at the intersection of chemistry, biology, and medicine. As the field of peptide-based therapeutics continues to evolve, this compound is poised to play an increasingly prominent role in shaping the future of biomedical research and pharmaceutical innovation.